6-Chloro-4-methylquinoline-8-carboxylic acid

• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 6-chloro-4-methylquinoline-8-carboxylic acid
• InChI: InChI=1S/C11H8ClNO2/c1-6-2-3-13-10-8(6)4-7(12)5-9(10)11(14)15/h2-5H,1H3,(H,14,15)
• InChI Key: RGMBGLQXJVNCBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C=C(C2=NC=C1)C(=O)O)Cl

Description

6-Chloro-4-methylquinoline-8-carboxylic acid is a heterocyclic aromatic compound with the molecular formula C11H8ClNO2. It is part of the quinoline family, which is known for its diverse applications in medicinal chemistry, organic synthesis, and material science. The presence of both chlorine and carboxylic acid functional groups in its structure makes it a versatile intermediate in various chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-Chloro-4-methylquinoline-8-carboxylic acid typically involves the chlorination of 4-methylquinoline followed by carboxylation. One common method includes the reaction of 4-methylquinoline with phosphorus oxychloride (POCl3) and chlorine gas to introduce the chlorine atom at the 6-position. The resulting 6-chloro-4-methylquinoline is then subjected to carboxylation using carbon dioxide under high pressure and temperature to yield the desired product .

Industrial Production Methods: Industrial production of this compound often employs continuous flow reactors to ensure efficient mixing and heat transfer. This method enhances the yield and purity of the product while minimizing the formation of by-products. The use of catalysts such as palladium or nickel can further improve the reaction efficiency and selectivity.

Chemical Reactions Analysis

Types of Reactions: 6-Chloro-4-methylquinoline-8-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline-8-carboxylic acid derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The chlorine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophilic substitution reactions often require the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed:

Oxidation: Quinoline-8-carboxylic acid derivatives.

Reduction: 6-Chloro-4-methylquinoline-8-methanol or 6-Chloro-4-methylquinoline-8-aldehyde.

Substitution: Various substituted quinoline derivatives depending on the nucleophile used.

Scientific Research Applications

6-Chloro-4-methylquinoline-8-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex quinoline derivatives, which are valuable in the development of pharmaceuticals and agrochemicals.

Biology: The compound is used in the study of enzyme inhibition and receptor binding due to its ability to interact with biological macromolecules.

Medicine: Quinoline derivatives, including this compound, have shown potential as antimalarial, antibacterial, and anticancer agents.

Industry: It is utilized in the production of dyes, pigments, and other materials due to its stable aromatic structure.

Mechanism of Action

The mechanism of action of 6-Chloro-4-methylquinoline-8-carboxylic acid involves its interaction with specific molecular targets such as enzymes and receptors. The chlorine and carboxylic acid groups enhance its binding affinity to these targets, leading to inhibition or modulation of their activity. For example, in medicinal applications, the compound can inhibit the activity of enzymes involved in the biosynthesis of nucleic acids, thereby exerting its antibacterial or anticancer effects .

Comparison with Similar Compounds

• 6-Chloro-4-hydroxy-8-methylquinoline-3-carboxylic acid
• 6-Chloro-2-methylquinoline-3-carboxylic acid
• 4-Chloro-8-methylquinoline-3-carboxylic acid

Comparison: 6-Chloro-4-methylquinoline-8-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to its analogs, it exhibits higher stability and reactivity, making it a preferred choice in various synthetic and research applications .